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Compound of Interest

Compound Name:
2-Methoxy-4'-morpholinomethyl

benzophenone

CAS No.: 898769-68-1

Cat. No.: B1359420

Get Quote

Part 1: Operational Priority & Executive Summary
Urgent Directive: This compound is a morpholine-substituted benzophenone derivative. Based

on Structure-Activity Relationship (SAR) analysis of analogous photoinitiators (e.g., Irgacure

series), it must be treated as a Type II Photoinitiator with high aquatic toxicity and

photosensitivity.

Do NOT dispose of via sink or municipal drainage. Do NOT mix with strong oxidizing agents or

nitrates.

Immediate Action Plan:

Protect from Light: Waste containers must be amber glass or opaque high-density

polyethylene (HDPE) to prevent UV-induced radical generation or polymerization in the

waste stream.

Segregate: Classify as Non-Halogenated Organic Waste (unless dissolved in halogenated

solvents).[1]
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Incinerate: The only acceptable final disposal method is high-temperature incineration

equipped with scrubbers for nitrogen oxides (NOx).[1]

Part 2: Hazard Profile & Scientific Rationale[4]
As a specific Safety Data Sheet (SDS) for this exact derivative may be rare, we apply

Structure-Activity Relationship (SAR) logic based on its functional groups: the benzophenone

core and the morpholine moiety.

Functional Group Hazard Characteristic Disposal Implication

Benzophenone Core

Photosensitivity & Lipophilicity.

Benzophenones absorb UV

light to generate radicals. They

are also lipophilic (LogP > 3),

meaning they bioaccumulate in

aquatic organisms.[1]

Amber Containers Required.

Must be kept out of direct light

to prevent exothermic

degradation.[1] Strict "Zero

Discharge" to water systems.

Morpholine Moiety

Nitrogenous Base. Morpholine

derivatives can be skin irritants

and have the potential to form

nitrosamines (carcinogens) if

mixed with nitrosating agents

(e.g., nitrites).

Segregation Rule. Do not mix

with acidic waste streams or

oxidizers.[1] Ensure waste

stream pH remains Neutral to

Basic (pH 7–10).[1]

Methoxy Group

Electron Donor. Increases

reactivity toward electrophiles

but generally stabilizes the

molecule in storage.[1]

No specific disposal deviation,

but contributes to the organic

load for incineration.[1]

Part 3: Step-by-Step Disposal Protocol
A. Solid Waste (Powder/Crystals)
Applicable for: Spilled solids, expired raw material, or contaminated weighing paper.

Containment: Collect solids using a chemically resistant scoop. Do not generate dust.[2][3][1]

[4][5][6][7]
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Primary Packaging: Place solid waste into a clear polyethylene bag. Seal with tape.[1]

Secondary Packaging: Place the sealed bag into a Fiber Drum or Poly Pail designated for

"Solid Organic Hazardous Waste."

Labeling: Label as "Toxic Solid, Organic, N.O.S. (Contains Benzophenone derivative)."[2][8]

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Applicable for: Solvents containing the compound (e.g., Dichloromethane, Ethyl Acetate,

Toluene).

Solvent Identification: Determine the primary solvent.[1]

If Halogenated (DCM, Chloroform): Segregate into Stream A (Halogenated).

If Non-Halogenated (Methanol, Acetone): Segregate into Stream B (Non-Halogenated).

Quenching (If Reactive): If the waste solution contains unreacted radical initiators, quench

with a radical inhibitor (e.g., Hydroquinone) only if specified by your specific SOP. Generally,

for this stable intermediate, simple dilution in the organic waste stream is sufficient.

Container Choice: Use Amber Glass or Opaque HDPE jerrycans. If clear containers must be

used, wrap them in aluminum foil.

Headspace: Leave 10% headspace in the container to allow for thermal expansion.[1]

C. Trace Residues (Glassware)
Triple Rinse: Rinse glassware 3 times with a minimal amount of Acetone or Ethanol.[1]

Combine Rinsate: Pour all rinsates into the Liquid Organic Waste container (Stream B).

Glass Disposal: Defaced/cleaned glassware can be washed normally; heavily contaminated

glass that cannot be cleaned should be disposed of as Solid Sharp Hazardous Waste.[1]

Part 4: Disposal Workflow Visualization
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The following diagram outlines the decision logic for disposing of 2-Methoxy-4'-
morpholinomethyl benzophenone.

Waste Generation:
2-Methoxy-4'-morpholinomethyl benzophenone

Determine Physical State

Solid Waste
(Powder/Filter Cake)

Liquid Waste
(Solution)

Double Bag in Polyethylene

Solid Hazardous Waste Drum
(Incineration)

Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc, Toluene)

CRITICAL: Use Amber/Opaque Container

Stream A: Halogenated Waste

If Halogenated

Stream B: Non-Halogenated Waste

If Non-Halogenated

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of benzophenone derivative waste.

Note the critical requirement for opaque containers to prevent photopolymerization.
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Part 5: Regulatory Compliance & Emergency Response
Regulatory Classification (US & EU)[7]

RCRA (USA): This compound is not explicitly P- or U-listed. However, it is regulated under

40 CFR 261.3 as a characteristic waste if dissolved in ignitable solvents (D001).

Waste Code: Assign D001 (Ignitable) if in organic solvent.[1] If pure solid, classify as Toxic

Organic Waste based on aquatic toxicity profile.[1]

European Waste Catalogue (EWC):

Code 07 01 04*: Other organic solvents, washing liquids and mother liquors.

Emergency Spill Procedures
Evacuate & Ventilate: If a powder spill creates dust, evacuate the immediate area.[1]

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Use a P95/N95 respirator if dust is visible.[1]

Absorb/Sweep:

Liquids: Cover with vermiculite or spill pads.[1]

Solids: Wet sweep (damp paper towel) to avoid dust generation.[1]

Decontaminate: Clean surface with a soap/water solution.[1] Do not use bleach (potential

reaction with morpholine nitrogen).[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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